Phenanthrene-1-carbonitrile

• CAS No.: 76701-00-3
• Molecular Formula: C15H9N
• Molecular Weight: 203.24 g/mol
• IUPAC Name: phenanthrene-1-carbonitrile
• InChI: InChI=1S/C15H9N/c16-10-12-5-3-7-15-13-6-2-1-4-11(13)8-9-14(12)15/h1-9H
• InChI Key: HZFNJOLNDQWEDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C(C=CC=C32)C#N

Description

Phenanthrene-1-carbonitrile is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH) with three fused benzene rings. This compound is characterized by the presence of a nitrile group (-CN) attached to the first carbon of the phenanthrene structure. This compound is a colorless crystalline solid that finds applications in various fields due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Phenanthrene-1-carbonitrile can be synthesized through several methods. One common approach involves the cyclization of suitable precursors under specific conditions. For instance, the reaction of 1-bromo-2-nitrobenzene with sodium cyanide in the presence of a palladium catalyst can yield this compound . Another method involves the oxidative cyclization of 1,2-diaminobenzene derivatives .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: Phenanthrene-1-carbonitrile undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form phenanthrenequinone using oxidizing agents like chromic acid.

Reduction: Reduction with hydrogen gas in the presence of a catalyst like Raney nickel can yield 9,10-dihydrophenanthrene.

Substitution: Electrophilic substitution reactions, such as nitration and sulfonation, can occur at different positions on the phenanthrene ring.

Common Reagents and Conditions:

Oxidation: Chromic acid, tert-butyl hydroperoxide, and molybdenum acetylacetonate.

Reduction: Hydrogen gas and Raney nickel.

Substitution: Concentrated nitric acid for nitration, concentrated sulfuric acid for sulfonation.

Major Products:

Oxidation: Phenanthrenequinone.

Reduction: 9,10-Dihydrophenanthrene.

Substitution: Various nitro and sulfonic acid derivatives.

Scientific Research Applications

Phenanthrene-1-carbonitrile has diverse applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of other complex organic molecules and as a reagent in various organic reactions.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Phenanthrene derivatives are explored for their potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: It is used in the production of dyes, plastics, and other industrial chemicals.

Mechanism of Action

The mechanism of action of phenanthrene-1-carbonitrile involves its interaction with specific molecular targets and pathways. For instance, it can inhibit certain enzymes or receptors, leading to changes in cellular processes. In zebrafish cardiomyocytes, phenanthrene has been shown to inhibit the IKr current, affecting cardiac excitability and action potential duration . This highlights its potential impact on ion channels and cardiac function.

Comparison with Similar Compounds

Phenanthrene-1-carbonitrile can be compared with other similar compounds, such as:

Phenanthrene: Both compounds share the phenanthrene core structure, but this compound has a nitrile group that imparts different chemical properties.

Anthracene: Another PAH with three fused benzene rings, but with a linear arrangement, unlike the angular structure of phenanthrene.

Phenazine: A nitrogen-containing analog of phenanthrene, known for its diverse biological activities.